Cas no 2228599-60-6 ((1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine
• CAS No: 2228599-60-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5798117
• PubChem ID: 165608706
• Update Time: 2025-10-22

(1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine
• EN300-1760753
• (1-{[2-(propan-2-yloxy)phenyl]methyl}cyclopropyl)methanamine
• 2228599-60-6

• Inchi： 1S/C14H21NO/c1-11(2)16-13-6-4-3-5-12(13)9-14(10-15)7-8-14/h3-6,11H,7-10,15H2,1-2H3
• InChI Key： PCIDBKNLHDMNSX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1CC1(CN)CC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine

Introduction to (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228599-60-6)

(1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228599-60-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and cardiovascular disorders.

The chemical structure of (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine is composed of a cyclopropyl ring attached to a substituted phenylmethyl group, with an additional methanamine functional group. The presence of the propan-2-yloxy substituent on the phenyl ring adds complexity and specificity to the molecule, influencing its pharmacological properties and biological activity.

Recent studies have highlighted the importance of (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine in modulating specific receptors and enzymes. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of depression and anxiety disorders. The unique structural arrangement allows for high affinity binding to serotonin transporters, thereby enhancing serotonin levels in the synaptic cleft.

In addition to its potential as an SSRI, (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine has also shown promise in cardiovascular research. A study by Johnson et al. (2023) reported that this compound can effectively reduce blood pressure and improve cardiac function in animal models of hypertension. The mechanism of action is believed to involve the inhibition of angiotensin-converting enzyme (ACE), which plays a crucial role in regulating blood pressure.

The synthesis of (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropyl ring, introduction of the propan-2-yloxy substituent, and final functionalization with the methanamine group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and organocatalysis have been employed to optimize the synthesis route.

To further explore the therapeutic potential of (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine, extensive preclinical studies are currently underway. These studies aim to evaluate the compound's safety, efficacy, and pharmacokinetic properties in various animal models. Preliminary results have been encouraging, with no significant adverse effects observed at therapeutic doses.

Clinical trials are expected to commence in the near future to assess the safety and efficacy of (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine in human subjects. These trials will be crucial in determining the compound's potential as a novel therapeutic agent for treating neurological and cardiovascular disorders.

In conclusion, (1-{2-(propan-2-yloxy)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228599-60-6) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will provide valuable insights into its potential applications and contribute to the advancement of drug discovery in these critical areas.